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Compound of Interest
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Cat. No.: B089716

A detailed comparison of observational data from the Yebes 40m and Green Bank Telescope
for the detection of cyanoacetylene (HC3N) in the Taurus Molecular Cloud 1 (TMC-1),
providing researchers with a comprehensive guide to cross-verifying astronomical detections.

Cyanoacetylene (HC3N), a key molecule in astrochemistry, is frequently observed in cold,
dense interstellar clouds. Its rotational transitions are sensitive probes of the physical
conditions of these environments. The advent of highly sensitive radio telescopes has enabled
detailed studies of this molecule. This guide provides a comparative analysis of HC3N
detections in the well-studied dark cloud, Taurus Molecular Cloud 1 (TMC-1), using two major
single-dish telescopes: the Yebes 40m telescope and the Green Bank Telescope (GBT). This
cross-verification is crucial for validating observational results and understanding the
systematic uncertainties associated with different instrumental setups and data analysis
techniques.

Data Presentation: A Tale of Two Telescopes

The following tables summarize the key observational parameters and the derived physical
properties of cyanoacetylene and its isomers from observations of TMC-1 with the Yebes 40m
telescope and the Green Bank Telescope.

Table 1: Telescope and Observational Parameters
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Parameter

Yebes 40m Telescope
(QUIJOTE Survey)

Green Bank Telescope
(GOTHAM Survey)

Location

Guadalajara, Spain

Green Bank, West Virginia,
USA

Frequency Coverage

Q-band (31.1 - 50.4 GHz)

7.906 - 35.434 GHz (with
gaps)

Spectral Resolution

38.1 kHz

1.4 kHz (at the highest

resolution)

Main Beam Efficiency

0.6 at 32 GHz to 0.43 at 49
GHz

Not explicitly stated in the

provided results

Half Power Beam Width
(HPBW)

55" at 32 GHz to 37" at 49
GHz

Not explicitly stated in the

provided results

Typical RMS Noise

0.5-1mK (up to 3 mK at

higher frequencies)

Not explicitly stated in the

provided results

Table 2: Derived Physical Parameters for HC3N and its Isomers in TMC-1
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Rotational Column
Molecule Telescope Temperature Density (N) Reference
(Trot) (K) (cm-2)
(1.9+0.2) x
HC3N Yebes 40m 10 (assumed) 1014 (from 13C [1]
isotopologues)
(3.4 +0.4) x
HNCCC Yebes 40m 10 (assumed) [1]
1011
(2.8+0.3) x
HCCNC Yebes 40m 10 (assumed) [1]
1011
CH3C3N Yebes 40m 4-8 (1.5-3)x 1012 [2]
CH2CCHCN Yebes 40m 4-8 (1.5-3) x 1012 [2]
HCCCH2CN Yebes 40m 4-8 (1.5 - 3) x 1012 [2]
(1.8+0.2) x
HC5N Yebes 40m 8.6+0.2 [3]
1014
(3.0+£0.3) x
HC4NC Yebes 40m 10 (assumed) [3]
1011
) o 8.0 (assumed for  Upper limits
Various Nitriles GBT o ) [4]
upper limits) derived

Experimental Protocols

The methodologies employed by the two research groups to obtain and analyze the data are

crucial for understanding the comparability of the results.

Yebes 40m (QUIJOTE Survey) Observations and Data

Analysis

The Q-band Ultrasensitive Inspection Journey to the Obscure TMC-1 Environment (QUIJOTE)
is a deep spectral line survey conducted with the Yebes 40m radio telescope.
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» Observational Setup: The observations were performed in the Q-band, covering a frequency
range of 31.1 to 50.4 GHz.[2] The receiver was a newly installed HEMT Q-band receiver.[2]
The pointing was centered on the cyanopolyyne peak of TMC-1. Pointing errors were kept
within 2-3".[2]

o Data Reduction and Analysis: The data were reduced and analyzed using the GILDAS
software.[2]

o Column Density and Rotational Temperature Derivation: The physical parameters were
derived by constructing rotational diagrams under the assumption of Local Thermodynamic
Equilibrium (LTE), which is a common practice for molecules with multiple detected
transitions in cold, dense clouds.[2] This method involves plotting the logarithm of the column
density in the upper energy level, normalized by its statistical weight, against the energy of
the upper level. A linear fit to this plot yields the rotational temperature from the slope and the
total column density from the y-intercept.[2] For some species with fewer transitions, a
rotational temperature was assumed to be 10 K to estimate the column density.[1][3]

Green Bank Telescope (GOTHAM Survey) Observations

and Data Analysis

The GBT Observations of TMC-1: Hunting Aromatic Molecules (GOTHAM) project is a large-
scale spectral line survey using the 100m Green Bank Telescope.[5]

¢ Observational Setup: The GOTHAM survey covers a wide frequency range at centimeter
wavelengths, from approximately 7.9 to 35.4 GHz.[4]

o Data Reduction and Analysis: A key aspect of the GOTHAM project's analysis is the use of
Bayesian forward modeling with Markov Chain Monte Carlo (MCMC) sampling.[4] This
technique is particularly powerful for deriving physical parameters and their uncertainties,
especially when dealing with weak lines or when establishing upper limits for non-detections.

[4]

o Column Density and Excitation Temperature Derivation: The MCMC model is used to
determine the best-fit physical parameters, including column density (NT), excitation
temperature (Tex), line width (AV), and source size.[5] For non-detections, this method
provides robust upper limits on the column densities.[4]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7610538/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7610538/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7610538/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7610538/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7610538/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7610538/
https://www.aanda.org/articles/aa/full_html/2020/10/aa39274-20/aa39274-20.html
https://www.aanda.org/articles/aa/pdf/2020/10/aa39274-20.pdf
https://www.researchgate.net/publication/349286057_Discovery_of_Interstellar_trans_-cyanovinylacetylene_HC_CCH_CHC_N_and_vinylcyanoacetylene_H_2_C_CHC_3_N_in_GOTHAM_Observations_of_TMC-1
http://mcguirelab.mit.edu/papers/pdfs/barnum_2022_jpca_2716.pdf
http://mcguirelab.mit.edu/papers/pdfs/barnum_2022_jpca_2716.pdf
http://mcguirelab.mit.edu/papers/pdfs/barnum_2022_jpca_2716.pdf
https://www.researchgate.net/publication/349286057_Discovery_of_Interstellar_trans_-cyanovinylacetylene_HC_CCH_CHC_N_and_vinylcyanoacetylene_H_2_C_CHC_3_N_in_GOTHAM_Observations_of_TMC-1
http://mcguirelab.mit.edu/papers/pdfs/barnum_2022_jpca_2716.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Mandatory Visualization

Astronomical Source:
TMC-1

Yebes 40m Telescope (QUIJOTE) Green Bank Telescope (GOTHAM)

Q-band Observations cm-wave Observations
(31.1 - 50.4 GHz) (7.9 - 35.4 GHz)

Data Reduction (GILDAS) Data Reduction

LTE Analysis Bayesian Analysis
(Rotational Diagrams) (MCMC)

Derived Parameters: Derived Parameters:
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Cross-Verification and Comparison
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Caption: Workflow for the cross-verification of cyanoacetylene detection.
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Discussion and Conclusion

The comparison of data from the Yebes 40m and Green Bank telescopes for cyanoacetylene
and its isomers in TMC-1 reveals both consistencies and differences that can be attributed to
the distinct observational and analytical methodologies.

The Yebes 40m QUIJOTE survey, with its higher frequency coverage, is well-suited for
observing multiple rotational transitions of molecules like HC3N and its isomers, making the
rotational diagram method a robust approach for determining physical parameters. The derived
column densities for HC3N and its isomers are consistently in the range of 1011 to 1014 cm-2.

The GBT GOTHAM survey, with its very high spectral resolution, excels at resolving narrow line
features and has been instrumental in detecting new, often complex, molecules. The use of
MCMC analysis provides a statistically rigorous framework for parameter estimation,
particularly for deriving upper limits in the case of non-detections.

A direct numerical comparison of the column densities from both telescopes for the same
species is challenging due to the different analysis techniques and the specific transitions
covered. However, the overall picture of the chemical inventory of nitriles in TMC-1 is broadly
consistent between the two surveys. The work done by both teams highlights the rich and
complex chemistry of this cold dark cloud.

For researchers in astrochemistry and related fields, this comparative guide underscores the
importance of considering the instrumental and methodological details when interpreting and
comparing observational data from different telescopes. The cross-verification of detections
using independent facilities and analysis techniques is a cornerstone of robust scientific inquiry,
leading to a more accurate and complete understanding of the molecular universe.
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detection-with-different-telescopes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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